3-Formyl-4-thiopheneboronic acid

• IUPAC Name: (4-formylthiophen-3-yl)boronic acid
• InChI: InChI=1S/C5H5BO3S/c7-1-4-2-10-3-5(4)6(8)9/h1-3,8-9H
• InChI Key: LVLCWVAVXNPOFF-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CSC=C1C=O)(O)O
• Molecular Formula: C5H5BO3S
• DSSTOX Substance ID: DTXSID00400581
• Molecular Weight: 155.97 g/mol
• CAS RN: 4347-32-4

Description

CP-394531 is a nonsteroidal, highly selective glucocorticoid receptor antagonist. It has been studied for its potential therapeutic applications in various diseases, including immune system diseases, endocrinology and metabolic diseases, and nervous system diseases .

Scientific Research Applications

CP-394531 has been extensively studied for its potential applications in scientific research. It has shown promise in the treatment of immune system diseases, such as autoimmune disorders, and metabolic diseases, including diabetes mellitus type 1. Additionally, it has been investigated for its potential use in treating neurodegenerative diseases and obesity. The compound’s ability to selectively antagonize glucocorticoid receptors makes it a valuable tool in studying the role of these receptors in various physiological and pathological processes .

Safety and Hazards

While specific safety data for 3-Formyl-4-thiopheneboronic acid is not available, similar compounds like 2-Formyl-3-thiopheneboronic acid are known to cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Mechanism of Action

CP-394531 exerts its effects by selectively binding to glucocorticoid receptors and inhibiting their activity. This antagonistic action prevents the receptors from mediating the effects of glucocorticoids, which are involved in regulating various physiological processes, including immune response, metabolism, and stress response. By blocking glucocorticoid receptors, CP-394531 can modulate these processes and potentially provide therapeutic benefits in diseases where glucocorticoid signaling is dysregulated .

Biochemical Analysis

Biochemical Properties

3-Formyl-4-thiopheneboronic acid is used as a synthetic intermediate in organic synthesis . It plays a role in the Suzuki-Miyaura reaction, which is important for the synthesis of many inhibitors of serine proteases .

Cellular Effects

Phenyl boronic acids, a related class of compounds, are known to be used as inhibitors of serine protease and kinase enzymes which increase the growth, progression, and metastasis of tumor cells .

Molecular Mechanism

It is known that boronic acid derivatives are strong Lewis acids because they have open shell Lewis bases that allow the conversion of sp2 trigonal hybridization to tetrahedral sp3 form .

Preparation Methods

The synthesis of CP-394531 involves several steps, including the preparation of intermediate compounds and their subsequent reactions under specific conditions. The detailed synthetic routes and reaction conditions are typically proprietary information held by the originating company, Pfizer Inc. general synthetic methods for glucocorticoid receptor antagonists involve the use of specific reagents and catalysts to achieve the desired molecular structure .

Chemical Reactions Analysis

CP-394531 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the replacement of specific functional groups .

Comparison with Similar Compounds

CP-394531 is unique in its high selectivity and potency as a glucocorticoid receptor antagonist. Similar compounds include CP-409069 and CP-472555, which also exhibit selective antagonism of glucocorticoid receptors. CP-394531 stands out due to its specific molecular structure and binding affinity, which contribute to its effectiveness in modulating glucocorticoid receptor activity .

Synthesis routes and methods

Procedure details

To a 0.5M solution of B(Oi-Pr)3 (1.2 eq) in toluene/THF 4:1 was added a solution of 2-(4-bromo-3-thienyl)-1,3-dioxolane in toluene/THF 4:1, and the mixture was then cooled to −78° C. BuLi (1.5M in hexanes; 1.2 eq) was then added over 1 h, and the solution kept at this temperature for an additional h, then allowed to warm to −20° C. over 3 h; aq 1N HCl was added and the mixture stirred for an additional h at this temperature. Removal of volatiles gave an aqueous solution that was extracted with DCM; the combined organic phases were then washed with brine, dried over Na2SO4 and concentrated in vacuo. Yield: 95%.